Cas no 73823-89-9 ((2E)-3-phenyl-N-{(2Z)-3-[(2E)-3-phenylprop-2-enoyl]-1,3-thiazolidin-2-ylidene}prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-{(2Z)-3-[(2E)-3-phenylprop-2-enoyl]-1,3-thiazolidin-2-ylidene}prop-2-enamide
• CAS No: 73823-89-9
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 1764381
• PubChem ID: 9588267
• Update Time: 2025-04-21

(2E)-3-phenyl-N-{(2Z)-3-[(2E)-3-phenylprop-2-enoyl]-1,3-thiazolidin-2-ylidene}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-N-{(2Z)-3-[(2E)-3-phenylprop-2-enoyl]-1,3-thiazolidin-2-ylidene}prop-2-enamide
• (E)-3-phenyl-N-[3-[(E)-3-phenylprop-2-enoyl]-1,3-thiazolidin-2-ylidene]prop-2-enamide
• BRN 4916364
• 73823-89-9
• 2-Propenamide, N-(3-(1-oxo-3-phenyl-2-propenyl)-2-thiazolidinylidene)-3-phenyl-
• N-(3-(1-Oxo-3-phenyl-2-propenyl)-2-thiazolidinylidene)-3-phenyl-2-propenamide

• Inchi： 1S/C21H18N2O2S/c24-19(13-11-17-7-3-1-4-8-17)22-21-23(15-16-26-21)20(25)14-12-18-9-5-2-6-10-18/h1-14H,15-16H2/b13-11+,14-12+,22-21-
• InChI Key： YFUWMVYLGRIFMR-MFDJBEJFSA-N
• SMILES： S1/C(=N\C(/C=C/C2C=CC=CC=2)=O)/N(C(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 362.10889899g/mol
• Monoisotopic Mass: 362.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75Ų